o-Desethyl sildenafil
o-Desethyl sildenafil
O-Desethyl sildenafil is a metabolite of the phosphodiesterase 5 (PDE5) inhibitor sildenafil.
Brand Name:
Vulcanchem
CAS No.:
139755-91-2
VCID:
VC21113692
InChI:
InChI=1S/C20H26N6O4S/c1-4-5-15-17-18(25(3)23-15)20(28)22-19(21-17)14-12-13(6-7-16(14)27)31(29,30)26-10-8-24(2)9-11-26/h6-7,12,27H,4-5,8-11H2,1-3H3,(H,21,22,28)
SMILES:
CCCC1=NN(C2=C1N=C(NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CCN(CC4)C)O)C
Molecular Formula:
C20H26N6O4S
Molecular Weight:
446.5 g/mol
o-Desethyl sildenafil
CAS No.: 139755-91-2
Cat. No.: VC21113692
Molecular Formula: C20H26N6O4S
Molecular Weight: 446.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | O-Desethyl sildenafil is a metabolite of the phosphodiesterase 5 (PDE5) inhibitor sildenafil. |
|---|---|
| CAS No. | 139755-91-2 |
| Molecular Formula | C20H26N6O4S |
| Molecular Weight | 446.5 g/mol |
| IUPAC Name | 5-[2-hydroxy-5-(4-methylpiperazin-1-yl)sulfonylphenyl]-1-methyl-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-7-one |
| Standard InChI | InChI=1S/C20H26N6O4S/c1-4-5-15-17-18(25(3)23-15)20(28)22-19(21-17)14-12-13(6-7-16(14)27)31(29,30)26-10-8-24(2)9-11-26/h6-7,12,27H,4-5,8-11H2,1-3H3,(H,21,22,28) |
| Standard InChI Key | LTNJUPYNXDNXBO-UHFFFAOYSA-N |
| Isomeric SMILES | CCCC1=NN(C2=C1N/C(=C\3/C=C(C=CC3=O)S(=O)(=O)N4CCN(CC4)C)/NC2=O)C |
| SMILES | CCCC1=NN(C2=C1N=C(NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CCN(CC4)C)O)C |
| Canonical SMILES | CCCC1=NN(C2=C1N=C(NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CCN(CC4)C)O)C |
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